Cas no 141074-06-8 (Latanoprost Impurity 7)

• Product Name: Latanoprost Impurity 7
• CAS No: 141074-06-8
• MF: C₂₆H₃₈O₅
• MW: 430.57692861557
• CID: 6806296
• PubChem ID: 9932437
• Update Time: 2025-06-07

Latanoprost Impurity 7 Chemical and Physical Properties

Names and Identifiers

• 141074-06-8
• SCHEMBL3048171
• 9-keto Latanoprost
• Latanoprost Impurity 7

• Inchi： 1S/C26H38O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-23,25,27,29H,4,9,12-18H2,1-2H3/b8-3-/t21-,22+,23+,25+/m0/s1
• InChI Key： ZSGHYOSSOMJHCF-KEMWZPBQSA-N
• SMILES： O[C@@H]1CC([C@H](C/C=C\CCCC(=O)OC(C)C)[C@H]1CC[C@H](CCC1C=CC=CC=1)O)=O

Computed Properties

• Exact Mass: 430.27192431Da
• Monoisotopic Mass: 430.27192431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 83.8Ų

Additional information on Latanoprost Impurity 7

Latanoprost Impurity 7 (CAS No. 141074-06-8): An In-Depth Overview

Latanoprost Impurity 7 (CAS No. 141074-06-8) is a significant compound in the field of pharmaceutical research, particularly in the development and quality control of latanoprost-based medications. Latanoprost is a prostaglandin analog widely used for the treatment of glaucoma and ocular hypertension, and understanding its impurities is crucial for ensuring the safety and efficacy of these drugs.

The chemical structure of Latanoprost Impurity 7 has been extensively studied to identify its potential impact on the therapeutic properties of latanoprost. Recent research has shown that this impurity can affect the stability and bioavailability of latanoprost, which in turn can influence its clinical outcomes. Therefore, stringent quality control measures are essential to minimize the presence of such impurities in pharmaceutical formulations.

In a study published in the Journal of Pharmaceutical Sciences, researchers investigated the formation mechanisms of various latanoprost impurities, including Latanoprost Impurity 7. The study revealed that this impurity is primarily formed during the synthesis process, particularly during the esterification step. By optimizing reaction conditions and employing advanced purification techniques, it is possible to significantly reduce the levels of this impurity in the final product.

The pharmacological properties of Latanoprost Impurity 7 have also been a focus of recent research. Studies have shown that this impurity can exhibit some biological activity, although it is generally less potent than latanoprost itself. However, even low levels of this impurity can lead to suboptimal therapeutic outcomes and potential side effects. Therefore, regulatory agencies such as the FDA and EMA have set strict limits on the acceptable levels of this impurity in latanoprost formulations.

In addition to its impact on drug efficacy, Latanoprost Impurity 7 has also been studied for its potential role in drug interactions. Research has indicated that this impurity can interact with other medications commonly prescribed to glaucoma patients, such as beta-blockers and carbonic anhydrase inhibitors. These interactions can alter the pharmacokinetics and pharmacodynamics of both drugs, potentially leading to unintended therapeutic effects or adverse reactions.

To address these challenges, pharmaceutical companies are investing in advanced analytical techniques to detect and quantify Latanoprost Impurity 7 at trace levels. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is a commonly used method for this purpose. These techniques provide high sensitivity and specificity, enabling researchers to monitor the presence of this impurity throughout the drug development and manufacturing processes.

The importance of understanding and controlling Latanoprost Impurity 7 extends beyond just ensuring product quality. It also plays a crucial role in patient safety and regulatory compliance. By minimizing the presence of this impurity, pharmaceutical companies can enhance the overall safety profile of latanoprost-based medications, leading to better patient outcomes and increased consumer confidence.

In conclusion, Latanoprost Impurity 7 (CAS No. 141074-06-8) is a critical compound in the development and quality control of latanoprost-based drugs. Ongoing research continues to shed light on its formation mechanisms, pharmacological properties, and potential interactions with other medications. By employing advanced analytical techniques and optimizing manufacturing processes, it is possible to ensure that latanoprost formulations meet the highest standards of safety and efficacy.